Cas no 59653-35-9 ((2S,3S)-2-hydroxy-3-methylpentanoic acid)

(2S,3S)-2-hydroxy-3-methylpentanoic acid structure
59653-35-9 structure
Product Name:(2S,3S)-2-hydroxy-3-methylpentanoic acid
CAS No:59653-35-9
MF:C6H12O3
MW:132.157682418823
CID:380592
PubChem ID:854025
Update Time:2025-04-19

(2S,3S)-2-hydroxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-hydroxy-3-methyl-, (2R,3R)-rel-
    • Isoleucic acid
    • Pentanoicacid, 2-hydroxy-3-methyl-, (R*,R*)-
    • (2S,3S)-2-hydroxy-3-methylpentanoic acid
    • A-hydroxy-b-methylvaleric acid
    • CS-0108582
    • 2R-hydroxy-3R-methyl-pentanoic acid
    • Q27161414
    • D-Isoleucic acid
    • Pentanoic acid, 2-hydroxy-3-methyl-, (2R,3R)-rel-
    • A-hydroxy-b-methylvalerate
    • 2-Hydroxy-3-methyl-pentanoate
    • EN300-214785
    • Pentanoic acid, 2-hydroxy-3-methyl-, (R*,R*)-
    • 2-Hydroxy-3-methylpentanoic acid, (2R,3R)-
    • (2R,3R)-2-hydroxy-3-methylpentanoic acid
    • HY-W074264
    • D76826
    • 2-hydroxy-3-methyl-pentanoic acid
    • 2-Hydroxy-3-methylvaleric acid, (2R,3R)-
    • (2R,3R)-2-hydroxy-3-methyl-pentanoate
    • 2-hydroxy-3-methyl-Valerate
    • 86540-81-0
    • Isoleucic acid, (-)-
    • 31PQT8YA0S
    • alpha-hydroxy-beta-methylvaleric acid
    • 2-Hydroxy-3-methylvalerate
    • DTXSID601347302
    • LMFA01050380
    • UNII-31PQT8YA0S
    • (2R,3R)-2-hydroxy-3-methyl-pentanoic acid
    • Pentanoic acid, 2-hydroxy-3-methyl-, (2R,3R)-
    • SCHEMBL1623516
    • UNII-ZHK526L1KJ
    • CHEBI:89228
    • ZHK526L1KJ
    • 2-hydroxy-3-methyl-Valeric acid
    • Isoleucic acid, (+/-)-
    • 59653-35-9
    • Rel-(2R,3R)-2-hydroxy-3-methylpentanoic acid
    • Inchi: 1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m1/s1
    • InChI Key: RILPIWOPNGRASR-RFZPGFLSSA-N
    • SMILES: O[C@@H](C(=O)O)[C@H](C)CC

Computed Properties

  • Exact Mass: 132.078644241g/mol
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų

(2S,3S)-2-hydroxy-3-methylpentanoic acid Pricemore >>

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Enamine
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1PlusChem
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